1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine

• IUPAC Name: (E)-3-(2,6-dichlorophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C14H16Cl2N2O/c1-17-7-9-18(10-8-17)14(19)6-5-11-12(15)3-2-4-13(11)16/h2-6H,7-10H2,1H3/b6-5+
• InChI Key: KFPSCCUWMBGAJS-AATRIKPKSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C=CC2=C(C=CC=C2Cl)Cl
• Isomeric SMILES: CN1CCN(CC1)C(=O)/C=C/C2=C(C=CC=C2Cl)Cl
• Molecular Formula: C14H16Cl2N2O
• Molecular Weight: 299.2 g/mol

Description

1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine, also known as DMCM, is a chemical compound that has been extensively studied for its potential therapeutic applications. DMCM is a piperazine derivative that belongs to the class of benzodiazepine receptor agonists. It is a potent anxiolytic, which means that it has the ability to reduce anxiety levels in individuals.

Mechanism of Action

1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine acts as a benzodiazepine receptor agonist, which means that it binds to specific receptors in the brain that are involved in the regulation of anxiety levels. By binding to these receptors, 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine enhances the activity of the neurotransmitter gamma-aminobutyric acid (GABA), which is responsible for reducing anxiety levels.
Biochemical and Physiological Effects:
1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has been shown to have a number of biochemical and physiological effects. It has been shown to reduce anxiety levels, induce sedation, and prevent convulsions. 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has also been shown to have anticonvulsant properties, which means that it can prevent seizures.

Advantages and Limitations for Lab Experiments

1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has several advantages for use in lab experiments. It is a potent anxiolytic, which means that it can be used to study the effects of anxiety on behavior. 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has also been shown to have anticonvulsant properties, which makes it useful for studying the effects of seizures on behavior. However, 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine also has limitations. It can cause sedation, which can interfere with the interpretation of behavioral studies.

Future Directions

There are several future directions for the study of 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine. One area of interest is the potential use of 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine as a treatment for alcohol withdrawal syndrome. Another area of interest is the development of new benzodiazepine receptor agonists that have fewer side effects than 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine. Finally, the potential use of 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine in the treatment of anxiety disorders and other psychiatric conditions is an area of ongoing research.

Synthesis Methods

The synthesis of 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine involves the reaction of 1-(2,6-dichlorophenyl)piperazine with acryloyl chloride in the presence of a base such as sodium hydroxide. The resulting product is then purified using column chromatography to obtain the final product.

Scientific Research Applications

1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic, sedative, and anticonvulsant properties. 1-[3-(2,6-dichlorophenyl)acryloyl]-4-methylpiperazine has also been studied for its potential use as a treatment for alcohol withdrawal syndrome.